Cas no 1151655-02-5 (Tert-butyl 5-methylpyrazine-2-carboxylate)

• Product Name: Tert-butyl 5-methylpyrazine-2-carboxylate
• CAS No: 1151655-02-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 2127909
• Update Time: 2023-08-03

Tert-butyl 5-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-methylpyrazine-2-carboxylate
• CTOPBEAKXQZYOM-UHFFFAOYSA-N
• t-butyl 5-methylpyrazine-2-carboxylate
• Tert-butyl 5-methylpyrazine-2-carboxylate

• Inchi： 1S/C10H14N2O2/c1-7-5-12-8(6-11-7)9(13)14-10(2,3)4/h5-6H,1-4H3
• InChI Key： CTOPBEAKXQZYOM-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC(C)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 194.106
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.1